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Compound of Interest

Compound Name: 4-Butylbiphenyl

Cat. No.: B1272922

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be
substituted for a comprehensive Safety Data Sheet (SDS) or professional safety training.
Always consult the specific SDS for 4-Butylbiphenyl and adhere to your institution's safety
protocols.

Introduction

4-Butylbiphenyl (CAS No. 37909-95-8) is a biphenyl derivative utilized in various research and
industrial applications. While it is not classified as a hazardous substance under the 2012
OSHA Hazard Communication Standard, adherence to prudent laboratory safety practices is
essential to minimize exposure and ensure a safe working environment.[1] This guide provides
a summary of its known physicochemical properties, outlines general safety and handling
precautions, and details relevant experimental protocols for safety assessment.

Physicochemical and Safety Data

The following tables summarize the available quantitative data for 4-Butylbiphenyl. It is
important to note that specific safety parameters such as acute toxicity values (LD50/LC50),
autoignition temperature, and explosion limits are not readily available in the provided search
results, underscoring the need for cautious handling.

Table 1: Physicochemical Properties of 4-Butylbiphenyl
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Property Value Source

CAS Number 37909-95-8 --INVALID-LINK--

Molecular Formula C16H18 --INVALID-LINK--

Molecular Weight 210.31 g/mol --INVALID-LINK--

Physical State Liquid --INVALID-LINK--

Appearance Colorless to light yellow --INVALID-LINK--

Melting Point 6 - 8°C (42.8 - 46.4 °F) --INVALID-LINK--

Boiling Point 140 - 141 °C (284 - 285.8 °F) --INVALID-LINK--

Flash Point > 110 °C (> 230 °F) --INVALID-LINK--

Solubility Insoluble in water. --INVALID-LINK--
Table 2: Hazard Information

Hazard Classification Source

OSHA Hazard Communication

Standard (20 CFR 1910.1200) Not classified as hazardous --INVALID-LINK--

Acute Toxicity (Oral, Dermal, .

inhalation) No data available --INVALID-LINK--

Skin Corrosion/Irritation No data available --INVALID-LINK--

Serious Eye Damage/Irritation No data available --INVALID-LINK--

Handling and Storage

Proper handling and storage are critical to ensure safety. The following are general guidelines;
always refer to your institution-specific protocols.

3.1. Personal Protective Equipment (PPE)
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A thorough risk assessment should be conducted before handling 4-Butylbiphenyl to

determine the appropriate PPE.

Always required

Handling Conditions

Handling 4-Butylbiphenyl

Always reguired

Always required
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Personal Proted

tive Equipm

;nt (PPE)
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(Safety glasses with side shields or goggles) (Chemically resistant gloves, e.g., Nitrile) (Lab coat, long-sleeved clothing) (Use in a well-ventilated area or fume hood)

\/
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Caption: Recommended Personal Protective Equipment for handling 4-Butylbiphenyl.

3.2. Safe Handling Practices

Do not ingest or inhale.

Wash hands thoroughly after handling.

3.3. Storage

Avoid contact with skin, eyes, and clothing.

Keep containers tightly closed when not in use.

» Store in a dry, cool, and well-ventilated place.

* Keep containers tightly closed.

Work in a well-ventilated area, preferably in a chemical fume hood.

« Store away from incompatible materials such as strong oxidizing agents.
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Emergency Procedures

Table 3: First Aid Measures

Exposure Route

First Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes. Get medical attention if

symptoms occur.

Remove to fresh air. Get medical attention if

Inhalation

symptoms occur.

Clean mouth with water and drink plenty of
Ingestion water afterwards. Get medical attention if

symptoms occur.

4.1. Spills and Leaks
o Ensure adequate ventilation.

e Use personal protective equipment.

» Absorb the spill with inert material (e.g., sand, silica gel, acid binder, universal binder,

sawdust).

e Collect the absorbed material in a suitable container for disposal.

¢ Do not allow the substance to enter the environment.

Experimental Protocols for Safety Assessment

While specific experimental data for 4-Butylbiphenyl is limited, the following are standard

methodologies for assessing the safety of chemical compounds.
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5.1. Determination of Flash Point

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air.

o Methodology: The Pensky-Martens closed-cup method (ASTM D93) or the Cleveland open-
cup method (ASTM D92) are commonly used.

o The liquid is placed in a test cup and slowly heated at a constant rate.

o Asmall flame is periodically passed over the surface of the liquid.

o The flash point is the temperature at which a brief flash is observed.
5.2. Acute Oral Toxicity Assessment

Acute oral toxicity studies determine the adverse effects that occur shortly after a single oral
dose of a substance.

* Methodology: OECD Test Guideline 423 (Acute Toxic Class Method) is a stepwise procedure
using a small number of animals.

o

A starting dose is administered to a group of three animals (usually female rats).

[¢]

The animals are observed for signs of toxicity and mortality for up to 14 days.

[¢]

Depending on the outcome, the dose for the next group of animals is increased or
decreased.

o

The results are used to classify the substance according to its toxicity.
5.3. Skin Irritation/Corrosion Assessment

These tests evaluate the potential of a substance to cause reversible (irritation) or irreversible
(corrosion) skin damage.

» Methodology: OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human
Epidermis Test Method) is an animal-free alternative.
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o Areconstructed human epidermis model is treated with the test substance.

o After a defined exposure and post-incubation period, the viability of the tissue is measured
using a cell viability assay (e.g., MTT assay).

o Areduction in cell viability below a certain threshold indicates that the substance is an
irritant.

Logical Workflow for Chemical Safety Assessment

The following diagram illustrates a general workflow for assessing the safety and handling
requirements of a chemical compound in a research setting.
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Chemical Safety Assessment Workflow
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Caption: A generalized workflow for chemical safety assessment in a laboratory setting.
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Conclusion

Although 4-Butylbiphenyl is not classified as a hazardous material, a thorough understanding
of its properties and adherence to standard safety protocols are paramount for professionals in
research and drug development. This guide provides a foundational understanding of its safety
profile and handling precautions. Researchers should always consult the most recent Safety
Data Sheet and their institution's specific safety guidelines before working with this or any
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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